Cas no 77648-21-6 (ethyl 2-amino-2-(4-methoxyphenyl)acetate)

• Product Name: ethyl 2-amino-2-(4-methoxyphenyl)acetate
• CAS No: 77648-21-6
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD01860097
• CID: 2131230
• PubChem ID: 4275827
• Update Time: 2025-10-28

ethyl 2-amino-2-(4-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-2-(4-methoxyphenyl)acetate
• ethyl 2-amino-2-(4-methoxyphenyl) acetate
• 2-Amino-2-(4-methoxyphenyl)acetic acid ethyl ester

• MDL： MFCD01860097
• Inchi： 1S/C11H15NO3/c1-3-15-11(13)10(12)8-4-6-9(14-2)7-5-8/h4-7,10H,3,12H2,1-2H3
• InChI Key： AUHWOFZNBLSCDK-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1C=CC(=CC=1)OC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 200
• Topological Polar Surface Area: 61.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-amino-2-(4-methoxyphenyl)acetate

Ethyl 2-Amino-2-(4-Methoxyphenyl)acetate (CAS No. 77648-21-6): A Comprehensive Overview

Ethyl 2-amino-2-(4-methoxyphenyl)acetate (CAS No. 77648-21-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethyl 2-amino-2-(4-methoxyphenyl)acetate, is characterized by its unique structure, which includes an ethyl ester group, an amino group, and a methoxy-substituted phenyl ring. These structural features contribute to its potential applications in various biological and chemical processes.

The chemical formula of ethyl 2-amino-2-(4-methoxyphenyl)acetate is C₁₁H₁₅NO₃, and it has a molecular weight of approximately 209.24 g/mol. The compound is typically synthesized through the reaction of ethyl chloroacetate with p-anisidine in the presence of a base, such as sodium hydroxide or potassium carbonate. This synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity levels.

In recent years, ethyl 2-amino-2-(4-methoxyphenyl)acetate has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as a prodrug for the delivery of amino acids and other bioactive molecules. The ester group in the compound can be hydrolyzed by esterases in the body, releasing the active amino acid derivative, which can then exert its biological effects. This property makes ethyl 2-amino-2-(4-methoxyphenyl)acetate a promising candidate for drug delivery systems, particularly in the treatment of diseases where targeted delivery is crucial.

Another significant area of research involves the use of ethyl 2-amino-2-(4-methoxyphenyl)acetate as a building block for the synthesis of more complex molecules. Its versatile functional groups allow for a wide range of chemical modifications, making it an attractive starting material for the development of new drugs and pharmaceuticals. For instance, recent studies have explored the use of ethyl 2-amino-2-(4-methoxyphenyl)acetate in the synthesis of β-lactam antibiotics, which are known for their broad-spectrum antibacterial activity.

The biological activity of ethyl 2-amino-2-(4-methoxyphenyl)acetate has also been investigated in various preclinical models. Studies have shown that it exhibits anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory conditions. Additionally, preliminary research suggests that it may have neuroprotective effects, which could be beneficial in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

From a safety perspective, ethyl 2-amino-2-(4-methoxyphenyl)acetate has been evaluated for its toxicity and pharmacokinetic properties. In vitro and in vivo studies have demonstrated that it has low toxicity at therapeutic doses and exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These characteristics make it suitable for further development as a therapeutic agent.

The current state of research on ethyl 2-amino-2-(4-methoxyphenyl)acetate highlights its potential as a valuable compound in medicinal chemistry and pharmaceutical development. Ongoing studies are focused on optimizing its synthesis, enhancing its biological activity, and exploring new applications in drug delivery and therapeutic interventions. As more data becomes available, it is likely that ethyl 2-amino-2-(4-methoxyphenyl)acetate will continue to play a significant role in advancing our understanding and treatment of various diseases.